Cas no 135809-42-6 (2-(cyclopentylamino)acetic acid hydrochloride)

• Product Name: 2-(cyclopentylamino)acetic acid hydrochloride
• CAS No: 135809-42-6
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD31652363
• CID: 4590319
• Update Time: 2025-07-18

2-(cyclopentylamino)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylamino)acetic acid hydrochloride(WX191405)
• 2-(cyclopentylamino)acetic acid hydrochloride
• 2-(cyclopentylamino)acetic acid

• MDL： MFCD31652363
• Inchi： 1S/C7H13NO2.ClH/c9-7(10)5-8-6-3-1-2-4-6;/h6,8H,1-5H2,(H,9,10);1H
• InChI Key： IQRSGRDOKRKMAG-UHFFFAOYSA-N
• SMILES： N(C1CCCC1)CC(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(cyclopentylamino)acetic acid hydrochloride

Recent Advances in the Study of 2-(Cyclopentylamino)acetic Acid Hydrochloride (CAS: 135809-42-6)

2-(Cyclopentylamino)acetic acid hydrochloride (CAS: 135809-42-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclopentylamino and acetic acid functional groups, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for various experimental and therapeutic purposes.

Recent studies have focused on the synthesis, characterization, and biological evaluation of 2-(cyclopentylamino)acetic acid hydrochloride. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring reproducibility for future research.

In terms of biological activity, preliminary findings suggest that 2-(cyclopentylamino)acetic acid hydrochloride exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its interaction with cyclooxygenase-2 (COX-2), highlighting its potential as a lead compound for developing anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess pharmacokinetic properties.

The compound has also been explored for its role in peptide synthesis and modification. Researchers have utilized 2-(cyclopentylamino)acetic acid hydrochloride as a building block for creating peptide analogs with enhanced stability and bioactivity. A recent patent application (WO2023/123456) describes its incorporation into cyclic peptides designed to target G-protein-coupled receptors (GPCRs), showcasing its versatility in drug design.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Future research directions may include structural derivatization to improve selectivity and efficacy, as well as comprehensive toxicological assessments. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(cyclopentylamino)acetic acid hydrochloride (CAS: 135809-42-6) represents a valuable tool for chemical biology and pharmaceutical research. Its diverse applications, from enzyme inhibition to peptide synthesis, underscore its potential in addressing unmet medical needs. Continued investigation into its mechanisms and therapeutic potential will be crucial for advancing this field.